8-Hydroxybergaptol 5-O-glucoside
Overview
Description
8-Hydroxybergaptol 5-O-glucoside is a natural product derived from the group of compounds called furanocoumarins, which are found in the plant family Umbelliferae. It is a phenolic compound, with a molecular formula of C14H14O9. It is an important compound in the field of biochemistry and pharmacology, and has been studied extensively for its potential therapeutic applications. This compound has been used in the synthesis of other compounds, and has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and antifungal activities.
Scientific Research Applications
Production of Isoflavone Glucosides
8-Hydroxybergaptol 5-O-glucoside could potentially be used in the production of new isoflavone glucosides. In a study, glycosylation of 8-Hydroxydaidzein (a similar compound) was performed to improve its solubility and stability . The glycosylated metabolites were identified as two new isoflavone glucosides, which showed improved solubility and stability .
Pharmaceutical and Cosmeceutical Applications
The isoflavone glucosides produced from 8-Hydroxydaidzein showed potential for pharmaceutical and cosmeceutical applications due to their improved solubility and stability . They could potentially be used in the formulation of drugs and cosmetics.
Anti-Inflammatory Activity
8-Hydroxydaidzein, a compound similar to this compound, has been shown to possess anti-inflammatory activity . It’s possible that this compound could have similar properties, but further research is needed to confirm this.
Enzymatic Synthesis of Glycosyl Compounds
This compound could potentially be used in the enzymatic synthesis of glycosyl compounds . These compounds have applications in the biomedical and food industries .
Potential Industrial Production
The glucoside derivative of 8-Hydroxydaidzein was produced using a cheap substrate, sucrose, as a sugar donor . This suggests that this compound could potentially be used in a similar manner for industrial production.
Bioactive Compound Research
This compound could be used in research into bioactive compounds. For example, 8-Hydroxydaidzein has been evaluated for many bioactivities, such as suppression of multi-drug resistance in cells, irreversible inhibition of tyrosinase, anti-melanogenesis, inhibition of aldose reductase, and anti-inflammation .
properties
IUPAC Name |
9-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuro[3,2-g]chromen-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O10/c18-5-8-10(20)11(21)12(22)17(25-8)27-14-6-1-2-9(19)26-16(6)13(23)15-7(14)3-4-24-15/h1-4,8,10-12,17-18,20-23H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLNHCJQIHSOJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)OC2=C1C(=C3C=COC3=C2O)OC4C(C(C(C(O4)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-[2-[2-[6-(Biotinylaminohexanoyl]aminoethoxy]ethoxy]ethoxy]-4-[3-(trifluoromethyl)-3H-diazirin-3](/img/no-structure.png)